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Compound of Interest

Compound Name: 3,5-Dichlorosalicylic acid

Cat. No.: B146607 Get Quote

An In-depth Technical Guide to 3,5-Dichlorosalicylic Acid

Introduction
3,5-Dichlorosalicylic acid, with the IUPAC name 3,5-dichloro-2-hydroxybenzoic acid, is a

chlorinated derivative of salicylic acid.[1] It is a solid, crystalline powder at room temperature.[1]

[2] This compound serves as a valuable intermediate in the synthesis of dyes and

pharmaceuticals and has garnered attention in the scientific community for its biological

activities.[2] Notably, it is recognized as a potential inhibitor of human 20α-hydroxysteroid

dehydrogenase, an enzyme implicated in various physiological processes.[2] This guide

provides a comprehensive overview of its chemical properties, synthesis, and biological

significance for researchers and professionals in drug development.

Physicochemical and Spectroscopic Data
Accurate characterization is fundamental for any scientific investigation. The key

physicochemical properties of 3,5-Dichlorosalicylic acid are summarized below.
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Property Value Source

IUPAC Name
3,5-dichloro-2-hydroxybenzoic

acid
PubChem[1]

CAS Number 320-72-9 PubChem[1]

Molecular Formula C₇H₄Cl₂O₃ PubChem[1]

Molecular Weight 207.01 g/mol PubChem[1], Sigma-Aldrich[3]

Appearance White crystalline powder
ChemicalBook[2],

MSDSonline[1]

Melting Point 220-222 °C Sigma-Aldrich

Solubility

Slightly soluble in hot water;

very soluble in alcohol and

ether. Soluble in methanol.

PubChem[1], Parchem[4]

pKa 2.9 PubChem[1]

InChI Key
CNJGWCQEGROXEE-

UHFFFAOYSA-N
Sigma-Aldrich

Spectroscopic data is crucial for structural elucidation and purity assessment. Various spectral

datasets for 3,5-Dichlorosalicylic acid are publicly available, including 1H NMR, 13C NMR,

IR, and Mass Spectrometry.[1][5]

Synthesis Protocol: Chlorination of Salicylic Acid
3,5-Dichlorosalicylic acid is commonly synthesized via the direct chlorination of salicylic acid.

The following protocol is a generalized procedure based on established methods.[6]

Objective: To synthesize 3,5-Dichlorosalicylic acid by chlorinating salicylic acid.

Materials:

Salicylic acid

Concentrated sulfuric acid (96-98%) or glacial acetic acid
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Chlorine gas

Ice

Water

Appropriate glassware and stirring apparatus

Fume hood

Methodology:

Dissolution: In a suitable reaction vessel placed within a fume hood, dissolve salicylic acid in

a solvent such as concentrated sulfuric acid or glacial acetic acid with stirring until a

homogenous solution is achieved.[6]

Cooling: Cool the resulting solution to a temperature between 5-10 °C using an ice bath to

control the exothermic reaction.[6]

Chlorination (Step 1): Bubble chlorine gas into the cooled, stirred solution. Maintain the

temperature between 5-10 °C. This initial step leads to the formation of monochlorosalicylic

acids.[6]

Chlorination (Step 2): After a period of initial chlorination, 3,5-Dichlorosalicylic acid will

begin to precipitate.[6] To drive the reaction towards the desired dichlorinated product, the

reaction temperature is then elevated to 65-70 °C, and chlorination is continued.[6]

Precipitation and Isolation: Upon completion, the reaction mixture is cooled to room

temperature and then carefully poured over a mixture of ice and water. This will cause the

crude 3,5-Dichlorosalicylic acid to precipitate out of the solution.[6]

Purification: The resulting solid is collected by filtration, washed thoroughly with water to

remove residual acid, and then dried. Further purification can be achieved by

recrystallization from a suitable solvent system (e.g., dilute alcohol).[1]

Safety Precaution: This synthesis involves corrosive acids and toxic chlorine gas. All steps

must be performed in a well-ventilated fume hood with appropriate personal protective
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equipment (PPE), including gloves, safety goggles, and a lab coat.

Synthesis Workflow: 3,5-Dichlorosalicylic Acid

Salicylic Acid in
Sulfuric/Acetic Acid

Cool to 5-10 °C

Introduce Chlorine Gas
(Chlorination)

Heat to 65-70 °C
(Continued Chlorination)

Quench in Ice/Water

Filter & Wash Solid

Purified 3,5-Dichlorosalicylic Acid

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 3,5-Dichlorosalicylic acid.
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Applications in Drug Development and Research
3,5-Dichlorosalicylic acid is more than a chemical intermediate; its inherent biological activity

makes it a subject of interest for drug discovery and development.

Enzyme Inhibition: The primary reported biological activity of 3,5-Dichlorosalicylic acid is its

role as a potential inhibitor of human 20α-hydroxysteroid dehydrogenase (20α-HSD).[2] This

enzyme is a member of the aldo-keto reductase (AKR) superfamily and is involved in the

metabolism of steroid hormones, such as progesterone. By inhibiting 20α-HSD, compounds

like 3,5-Dichlorosalicylic acid can modulate steroid signaling pathways, which is relevant for

conditions related to hormone imbalances.

Progesterone
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3,5-Dichlorosalicylic
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Caption: Inhibition of 20α-HSD by 3,5-Dichlorosalicylic acid.

Scaffold for Novel Compounds: Salicylic acid and its derivatives have a long history in

medicine, most famously as the basis for aspirin. Halogenated salicylanilides, synthesized from

compounds like 3,5-Dichlorosalicylic acid, have shown a wide range of biological activities,

including anthelmintic, antibacterial, and antitumor properties.[7] Researchers utilize 3,5-
Dichlorosalicylic acid as a starting material or building block to create more complex

molecules with potentially enhanced efficacy and novel mechanisms of action.[7]
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Caption: 3,5-Dichlorosalicylic acid as a key intermediate.

Safety and Handling
3,5-Dichlorosalicylic acid is classified as harmful if swallowed and causes skin and serious

eye irritation.[1] It may also cause respiratory irritation. Standard laboratory safety protocols

should be strictly followed when handling this compound. This includes the use of personal

protective equipment (PPE) such as a dust mask, eye shields, and gloves. It should be stored

in a well-sealed container in a dry, well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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